Cas no 1354027-00-1 (Tert-butyl 3-[[[(2S)-2-amino-3-methylbutanoyl]-propan-2-ylamino]methyl]piperidine-1-carboxylate)

• Product Name: Tert-butyl 3-[[[(2S)-2-amino-3-methylbutanoyl]-propan-2-ylamino]methyl]piperidine-1-carboxylate
• CAS No: 1354027-00-1
• MF: C₁₉H₃₇N₃O₃
• MW: 355.515385389328
• CID: 2156848
• Update Time: 2025-10-22

Tert-butyl 3-[[[(2S)-2-amino-3-methylbutanoyl]-propan-2-ylamino]methyl]piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3-{[((S)-2-amino-3-methyl-butyryl)-isopropyl-amino]-methyl}-piperidine-1-carboxylic acid tert-butyl ester
• tert-Butyl 3-(((S)-2-amino-N-isopropyl-3-methylbutanamido)methyl)piperidine-1-carboxylate
• AM97206
• 3-{[((S)-2-Amino-3-methylbutyryl)isopropylamino]methyl}piperidine-1-carboxylic acid tert-butyl ester
• Tert-butyl 3-[[[(2S)-2-amino-3-methylbutanoyl]-propan-2-ylamino]methyl]piperidine-1-carboxylate

• Inchi： 1S/C19H37N3O3/c1-13(2)16(20)17(23)22(14(3)4)12-15-9-8-10-21(11-15)18(24)25-19(5,6)7/h13-16H,8-12,20H2,1-7H3/t15?,16-/m0/s1
• InChI Key： HDZHNZMXLTZVBN-LYKKTTPLSA-N
• SMILES： O(C(C)(C)C)C(N1CCCC(CN(C([C@H](C(C)C)N)=O)C(C)C)C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 457
• Topological Polar Surface Area: 75.9

Additional information on Tert-butyl 3-[[[(2S)-2-amino-3-methylbutanoyl]-propan-2-ylamino]methyl]piperidine-1-carboxylate

Comprehensive Guide to Tert-butyl 3-[[[(2S)-2-amino-3-methylbutanoyl]-propan-2-ylamino]methyl]piperidine-1-carboxylate (CAS No. 1354027-00-1)

Tert-butyl 3-[[[(2S)-2-amino-3-methylbutanoyl]-propan-2-ylamino]methyl]piperidine-1-carboxylate (CAS No. 1354027-00-1) is a specialized chemical compound with significant applications in pharmaceutical research and organic synthesis. This compound, often referred to by its systematic name, is a protected amino acid derivative that plays a crucial role in the development of peptide-based therapeutics and small-molecule drugs. Its unique structure, featuring a piperidine ring and a tert-butyl protecting group, makes it a valuable intermediate in modern drug discovery.

The CAS No. 1354027-00-1 compound is particularly notable for its role in peptide coupling reactions, where it serves as a building block for more complex molecules. Researchers and chemists frequently search for Tert-butyl 3-[[[(2S)-2-amino-3-methylbutanoyl]-propan-2-ylamino]methyl]piperidine-1-carboxylate due to its versatility in medicinal chemistry and its potential applications in treating various diseases. The compound's chiral center at the 2S position also makes it a topic of interest for studies on stereoselective synthesis.

One of the most common questions about this compound is its solubility and stability under different conditions. Tert-butyl 3-[[[(2S)-2-amino-3-methylbutanoyl]-propan-2-ylamino]methyl]piperidine-1-carboxylate is typically soluble in organic solvents like dichloromethane (DCM), dimethylformamide (DMF), and tetrahydrofuran (THF), making it suitable for a wide range of synthetic applications. Its tert-butyloxycarbonyl (Boc) protecting group ensures stability during reactions, which is why it is often preferred in multi-step syntheses.

In recent years, the demand for CAS No. 1354027-00-1 has increased due to its relevance in drug discovery pipelines. Pharmaceutical companies and academic researchers are exploring its potential in designing protease inhibitors and GPCR-targeting molecules, which are hot topics in the field of precision medicine. The compound's ability to act as a scaffold for bioactive molecules has also made it a subject of interest in cancer research and neurodegenerative disease studies.

Another area where Tert-butyl 3-[[[(2S)-2-amino-3-methylbutanoyl]-propan-2-ylamino]methyl]piperidine-1-carboxylate shines is in combinatorial chemistry. Its modular structure allows for the creation of diverse chemical libraries, which are essential for high-throughput screening in drug development. This aligns with the growing trend of AI-driven drug discovery, where researchers use computational tools to identify promising compounds before lab synthesis. Searches for Boc-protected amino acid derivatives and peptide mimetics often lead to this compound, highlighting its importance in modern chemistry.

For those working in organic synthesis, handling CAS No. 1354027-00-1 requires attention to detail. The compound should be stored in a cool, dry place, preferably under an inert atmosphere to maintain its integrity. Its melting point and NMR spectra are well-documented, making it easier for researchers to verify its purity before use. Additionally, its molecular weight and exact mass are critical for mass spectrometry analyses, which are frequently asked about in academic forums.

The future of Tert-butyl 3-[[[(2S)-2-amino-3-methylbutanoyl]-propan-2-ylamino]methyl]piperidine-1-carboxylate looks promising, especially with advancements in green chemistry and sustainable synthesis. Researchers are exploring eco-friendly methods to produce this compound, reducing the reliance on hazardous reagents. This aligns with the broader industry shift toward environmentally friendly chemical processes, a topic gaining traction in both scientific and public discussions.

In summary, CAS No. 1354027-00-1 is a versatile and valuable compound in the realms of pharmaceutical research, peptide chemistry, and drug development. Its unique properties and wide-ranging applications make it a staple in laboratories worldwide. Whether you're a seasoned chemist or a student delving into organic synthesis, understanding this compound's role can provide deeper insights into the future of medicinal chemistry and therapeutic innovation.